methyl 4-(2-((1-(4-chlorobenzyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[1-[(4-chlorophenyl)methyl]-5-(hydroxymethyl)imidazol-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C21H20ClN3O4S/c1-29-20(28)15-4-8-17(9-5-15)24-19(27)13-30-21-23-10-18(12-26)25(21)11-14-2-6-16(22)7-3-14/h2-10,26H,11-13H2,1H3,(H,24,27)
• InChI Key: VRQKAMYFEVJVFY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC3=CC=C(C=C3)Cl)CO
• Molecular Formula: C21H20ClN3O4S
• Molecular Weight: 445.9 g/mol
• CAS No.: 899748-28-8

Description

Methyl 4-(2-((1-(4-chlorobenzyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C21H20ClN3O4S and its molecular weight is 445.92. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research has shown the synthesis of new benzimidazole-thiazole derivatives with promising anticancer activity. These compounds, related to the specified chemical structure, were tested against HepG2 and PC12 cancer cell lines, demonstrating significant cytotoxic effects (Nofal et al., 2014).

High-Performance Polymer Development

A novel compound was designed and synthesized for the preparation of AB-type monomers used in high-performance polymers. This compound demonstrates the versatility of such chemical structures in creating materials with enhanced properties (Zhang Qinglon, 2014).

Regulation of Aromatic Acid Degradation

Studies on Pseudomonas putida have revealed that compounds similar to the specified chemical structure play a role in the degradation of aromatic acids, highlighting their importance in microbial metabolism and potential applications in bioremediation (Cowles et al., 2000).

Synthesis Methodologies

Research into iron-catalyzed benzylation of 1,3-dicarbonyl compounds provides insights into the synthesis of benzylated products, demonstrating the applicability of related compounds in organic synthesis (Kischel et al., 2007).

Sensor Development

Studies have developed selective and colorimetric fluoride chemosensors incorporating phenol hydroxyl and 1,3,4-oxadiazole groups, showcasing the potential of similar compounds in analytical chemistry for detecting specific anions (Ma et al., 2013).

Antimicrobial Activity

Imidazole derivatives targeting the dihydropteroate synthase enzyme have been synthesized, exhibiting significant antibacterial activity against various bacterial strains, including resistant strains. This highlights the role of such chemical structures in developing new antimicrobial agents (Daraji et al., 2021).

Mechanism of Action

Target of action

The compound contains an imidazole ring, which is a common structure in many biologically active molecules. Imidazole derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Biochemical pathways

Imidazole derivatives are involved in a wide range of biochemical pathways. For example, histidine, an amino acid with an imidazole side chain, is a precursor to histamine, a key player in the body’s immune response .